8-methyl-3-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 8-methyl-3-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H25N5O2/c1-17-7-8-20-19(15-17)22-23(26-20)24(31)29(16-25-22)10-9-21(30)28-13-11-27(12-14-28)18-5-3-2-4-6-18/h2-8,15-16,26H,9-14H2,1H3
• InChI Key: FGJAIIZYFMQTSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2N=CN(C3=O)CCC(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

8-methyl-3-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C24H25N5O2 and its molecular weight is 415.497. The purity is usually 95%.
BenchChem offers high-quality 8-methyl-3-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-3H-pyrimido[5,4-b]indol-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-methyl-3-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-3H-pyrimido[5,4-b]indol-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

• 8-methyl-3-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a part of a class of compounds that can be synthesized through reactions involving methyl 3-amino-1H-indole-2-carboxylates with aryl isocyanates, aryl isothiocyanates, and cyanamides. These processes lead to the formation of 5H-pyrimido[5,4-b]indole derivatives, which have potential applications in various fields of chemistry and pharmacology (Shestakov et al., 2009).

Chemical Properties and Applications

• Compounds related to 8-methyl-3-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-3H-pyrimido[5,4-b]indol-4(5H)-one have shown various chemical properties, including the potential for high yields, cleaner reactions, simple methodologies, and short reaction times. These properties make them suitable for applications in the synthesis of novel chemical compounds with potential antimicrobial activities (Ghashang et al., 2015).

Biological and Pharmacological Research

• This compound and its derivatives have been studied for various biological properties. For instance, certain derivatives have shown activity characteristic of stimulation of the central serotoninergic system in pharmacological evaluations (Malinka & Rutkowska, 1997). Additionally, some compounds in this class have been identified as potent alpha 1 adrenoceptor ligands, showing high selectivity for specific receptors, which indicates potential applications in medicinal chemistry (Russo et al., 1991).